Cas no 1402168-26-6 (2-(3,4,5-trimethoxyphenyl)methyloxirane)

• Product Name: 2-(3,4,5-trimethoxyphenyl)methyloxirane
• CAS No: 1402168-26-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5913402
• PubChem ID: 12052944
• Update Time: 2025-08-05

2-(3,4,5-trimethoxyphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-trimethoxyphenyl)methyloxirane
• EN300-1997553
• 2-[(3,4,5-trimethoxyphenyl)methyl]oxirane
• 1402168-26-6

• Inchi： 1S/C12H16O4/c1-13-10-5-8(4-9-7-16-9)6-11(14-2)12(10)15-3/h5-6,9H,4,7H2,1-3H3
• InChI Key： FAOXGRKCMVPVDZ-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3,4,5-trimethoxyphenyl)methyloxirane

Introduction to 2-(3,4,5-trimethoxyphenyl)methyloxirane (CAS No. 1402168-26-6)

2-(3,4,5-trimethoxyphenyl)methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 1402168-26-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a 3,4,5-trimethoxyphenyl moiety, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's molecular structure combines a methyloxirane ring with a substituted aromatic ring, making it a versatile intermediate for various chemical transformations.

The 3,4,5-trimethoxyphenyl group in 2-(3,4,5-trimethoxyphenyl)methyloxirane contributes to its reactivity and functionality. This aromatic ring is highly electron-rich due to the methoxy substituents, which can participate in various electronic and steric interactions. Such characteristics make the compound valuable in the synthesis of more complex molecules, particularly in the development of pharmaceuticals where precise molecular architecture is crucial for biological activity.

In recent years, there has been growing interest in oxirane derivatives due to their utility as synthons in organic synthesis. The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that can undergo ring-opening reactions under controlled conditions. These reactions are widely employed in the formation of carbon-carbon bonds and the introduction of functional groups into organic molecules. The presence of the 3,4,5-trimethoxyphenyl substituent in 2-(3,4,5-trimethoxyphenyl)methyloxirane enhances its potential as a building block for constructing biologically active compounds.

One of the most notable applications of this compound is in the synthesis of heterocyclic structures. Heterocycles are essential components of many pharmaceuticals and agrochemicals due to their ability to mimic natural biological molecules and interact with biological targets. The oxirane ring can be strategically incorporated into heterocyclic frameworks to introduce specific functional groups or to modulate electronic properties. This flexibility makes 2-(3,4,5-trimethoxyphenyl)methyloxirane a valuable reagent for medicinal chemists seeking to design novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of oxirane derivatives. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of oxiranes. These catalytic approaches have expanded the scope of applications for compounds like 2-(3,4,5-trimethoxyphenyl)methyloxirane, allowing for more streamlined synthetic routes to complex molecules. Such innovations are particularly relevant in drug discovery programs where efficiency and scalability are critical factors.

The pharmaceutical industry has shown particular interest in oxirane derivatives due to their potential as prodrugs or intermediates for active pharmaceutical ingredients (APIs). Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The structural features of 2-(3,4,5-trimethoxyphenyl)methyloxirane make it an attractive candidate for prodrug design because its oxirane ring can be hydrolyzed or enzymatically cleaved to release a bioactive molecule. This property could enhance drug delivery systems and improve therapeutic outcomes.

Moreover, the 3,4,5-trimethoxyphenyl group provides additional opportunities for customization through further functionalization. For example, selective halogenation or alkylation of this aromatic ring could yield derivatives with tailored properties for specific applications. Such modifications are often necessary in drug development to optimize pharmacokinetic profiles and minimize side effects. The versatility of 2-(3,4,5-trimethoxyphenyl)methyloxirane as a starting material makes it a valuable asset in synthetic laboratories.

In academic research, 2-(3,4,5-trimethoxyphenyl)methyloxirane has been employed in studies aimed at understanding reaction mechanisms and developing new synthetic strategies. Researchers have explored its reactivity under various conditions to uncover novel pathways for constructing complex organic molecules. These studies not only contribute to fundamental chemical knowledge but also provide practical tools for future synthetic endeavors. The compound's role as a model system has helped advance our understanding of how functional groups influence molecular reactivity.

The use of computational methods has also played a significant role in studying 2-(3,4,5-trimethoxyphenyl)methyloxirane. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic conditions before conducting experimental work. These computational approaches have been particularly useful in designing multi-step syntheses involving challenging transformations. By integrating experimental data with theoretical calculations, scientists can gain deeper insights into the structure-property relationships of this compound.

In conclusion,2-(3,4,5-trimethoxyphenyl)methyloxirane (CAS No. 1402168-26-6) is a versatile and important compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features make it valuable for constructing complex molecules and exploring new synthetic methodologies. As research continues to evolve，the utility of this compound is expected to expand，further solidifying its role as a key intermediate in drug discovery and industrial chemistry.